methyl 3-(2-amino-N-methylacetamido)propanoate hydrochloride
Overview
Description
Methyl 3-(2-amino-N-methylacetamido)propanoate hydrochloride, also known as MAMP hydrochloride, is a synthetic compound with a wide range of applications in scientific research. Its properties make it an ideal compound for studying the biochemical and physiological effects of drugs and other substances on biological systems. MAMP hydrochloride has been used in a variety of laboratory experiments, including those related to the study of drug metabolism, drug toxicity, and the development of new drugs.
Mechanism of Action
Methyl 3-(2-amino-N-methylacetamido)propanoate hydrochloride hydrochloride is a substrate for several enzymes, including cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1). It is also a substrate for several transporters, including organic anion transporters (OATs) and organic cation transporters (OCTs). This compound hydrochloride binds to these enzymes and transporters and is then metabolized by them. The metabolites of this compound hydrochloride have been studied and have been shown to have various effects on biological systems.
Biochemical and Physiological Effects
This compound hydrochloride has been studied for its biochemical and physiological effects on biological systems. It has been found to inhibit the activity of several enzymes, including COX-2 and COX-1. It has also been found to inhibit the activity of several transporters, including OATs and OCTs. In addition, this compound hydrochloride has been found to increase the levels of several neurotransmitters, including serotonin and dopamine.
Advantages and Limitations for Lab Experiments
Methyl 3-(2-amino-N-methylacetamido)propanoate hydrochloride hydrochloride has several advantages for laboratory experiments. It is a relatively inexpensive compound that is easy to obtain and store. It is also relatively stable and has a long shelf life. However, it is important to note that this compound hydrochloride is a toxic compound and should be handled with caution.
Future Directions
Methyl 3-(2-amino-N-methylacetamido)propanoate hydrochloride hydrochloride has a wide range of applications in scientific research and has been used in a variety of laboratory experiments. However, there are still many unexplored avenues for research. For example, further research could be conducted on the biochemical and physiological effects of this compound hydrochloride on biological systems. In addition, further research could be conducted on the mechanism of action of this compound hydrochloride and its metabolites. Finally, further research could be conducted on the development of new drugs that utilize this compound hydrochloride as a substrate.
Synthesis Methods
Methyl 3-(2-amino-N-methylacetamido)propanoate hydrochloride hydrochloride is synthesized from the reaction of methyl 3-(2-amino-N-methylacetamido)propanoate with hydrochloric acid. It can also be synthesized from the reaction of methyl 3-(2-amino-N-methylacetamido)propanoate with sodium hydroxide and then treated with hydrochloric acid. The reaction of methyl 3-(2-amino-N-methylacetamido)propanoate with hydrochloric acid yields a white crystalline product, this compound hydrochloride.
Scientific Research Applications
Methyl 3-(2-amino-N-methylacetamido)propanoate hydrochloride hydrochloride has been used in a variety of laboratory experiments, including those related to the study of drug metabolism, drug toxicity, and the development of new drugs. It has also been used to study the biochemical and physiological effects of drugs and other substances on biological systems. In addition, this compound hydrochloride has been used in the study of enzyme kinetics, drug-receptor interactions, and the effects of drugs on cell membranes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(2-amino-N-methylacetamido)propanoate hydrochloride involves the reaction of N-methylglycine methyl ester with ethyl chloroformate to form N-methyl-N-(2-chloroformate)glycine methyl ester. This intermediate is then reacted with 2-aminopropan-1-ol to form the desired product.", "Starting Materials": [ "N-methylglycine methyl ester", "ethyl chloroformate", "2-aminopropan-1-ol" ], "Reaction": [ "Step 1: N-methylglycine methyl ester is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form N-methyl-N-(2-chloroformate)glycine methyl ester.", "Step 2: The intermediate N-methyl-N-(2-chloroformate)glycine methyl ester is then reacted with 2-aminopropan-1-ol in the presence of a base such as sodium hydroxide to form methyl 3-(2-amino-N-methylacetamido)propanoate hydrochloride." ] } | |
CAS RN |
2613381-53-4 |
Molecular Formula |
C7H15ClN2O3 |
Molecular Weight |
210.7 |
Purity |
95 |
Origin of Product |
United States |
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